N-[(4-bromo-2-fluorophenyl)methyl]cyclobutanamine
Overview
Description
N-[(4-bromo-2-fluorophenyl)methyl]cyclobutanamine, otherwise referred to as N-BFCB, is an organic molecule that is used in a variety of scientific research applications. It has been widely studied in the fields of chemistry, biochemistry, and physiology, and has been found to have a variety of effects on the body and environment. N-BFCB is a relatively new molecule, and as such, there is still much to be learned about its potential applications and effects.
Scientific Research Applications
Synthesis and Characterization
- The compound has been identified in studies focusing on the synthesis and characterization of research chemicals. For instance, in the synthesis of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (termed 3,5-AB-CHMFUPPYCA), a process involving bioisosteric replacement and analytical characterization, including chromatographic, spectroscopic, and mass spectrometric platforms, was utilized (McLaughlin et al., 2016).
Pharmaceutical Development
- The chemical has relevance in the development of pharmaceutical compounds, such as nonsteroidal antiandrogens. For example, a study involving the resolution of a nonsteroidal antiandrogen compound highlighted the importance of specific enantiomers in pharmaceutical efficacy (Tucker & Chesterson, 1988).
Development of Motilin Receptor Agonists
- It plays a role in the discovery of new small molecule motilin receptor agonists. A compound described in a study demonstrated promising pharmacokinetic profiles, suggesting its potential for further development in this area (Westaway et al., 2009).
Material Science
- The compound is involved in the creation of new materials with electrooptical properties. A study on laterally substituted 4-n-alkylphenyl 4-n-alkylbicyclo (2.2.2) octane-1-carboxylates discussed the impact of substituents like fluorophenyl on the properties of these materials (Gray & Kelly, 1981).
Chemical Synthesis and Reactions
- Research includes the study of rearrangement reactions of dimethyl-cyclobutyl cations, which is crucial for understanding chemical synthesis pathways (Hittich & Griesbaum, 1983).
- Additionally, it's involved in the investigation of 1,4-N-->O shift in bicalutamide derivatives, important for understanding chemical reactions in drug development (Patil et al., 2006).
properties
IUPAC Name |
N-[(4-bromo-2-fluorophenyl)methyl]cyclobutanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFN/c12-9-5-4-8(11(13)6-9)7-14-10-2-1-3-10/h4-6,10,14H,1-3,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOGSSXDBFZSDRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NCC2=C(C=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-bromo-2-fluorophenyl)methyl]cyclobutanamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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